Cas no 2171234-16-3 ((3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid)

• Product Name: (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid
• CAS No: 2171234-16-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6195708
• PubChem ID: 165810556
• Update Time: 2025-06-15

(3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid
• EN300-1515522
• (3S)-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]piperidine-3-carboxylic acid
• 2171234-16-3

• Inchi： 1S/C26H28N2O5/c29-23(30)17-7-5-14-28(15-17)24(31)26(12-6-13-26)27-25(32)33-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22H,5-7,12-16H2,(H,27,32)(H,29,30)/t17-/m0/s1
• InChI Key： JXPRVLGYRRHWOF-KRWDZBQOSA-N
• SMILES： O=C(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid

Introduction to (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic Acid (CAS No. 2171234-16-3)

(3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 2171234-16-3, represents a confluence of advanced synthetic methodologies and biological targeting, making it a subject of intense research interest.

The molecular architecture of this compound is characterized by a cyclobutanecarbonyl group linked to a piperidine moiety, further functionalized with an amino group that is protected by a methoxycarbonyl (Moc) group. The presence of a fluorenylmethoxycarbonyl moiety not only adds to the complexity of the molecule but also suggests potential advantages in terms of stability and bioavailability. These structural features make it an attractive candidate for further exploration in drug discovery and development.

In recent years, there has been a growing emphasis on the development of chiral compounds in pharmaceuticals, as enantiomeric purity can significantly influence the efficacy and safety of therapeutic agents. The stereochemical configuration at the carbon atom in (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid is specifically highlighted, underscoring its potential as a chiral building block for the synthesis of novel drugs.

The fluorene ring in this compound is particularly noteworthy, as it has been increasingly utilized in medicinal chemistry due to its favorable photophysical properties and metabolic stability. These attributes make fluorene-based derivatives promising candidates for applications in both small-molecule drug development and imaging techniques. The incorporation of the fluorenylmethoxycarbonyl group not only enhances the solubility and handling properties of the compound but also provides a versatile handle for further chemical modifications.

Current research in the field of peptidomimetics has identified that certain structural motifs, such as cyclobutane rings, can mimic peptide bonds while offering improved pharmacokinetic profiles. The cyclobutanecarbonyl moiety in (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid aligns with this trend, suggesting that it could serve as a key component in designing next-generation peptidomimetic drugs. These peptidomimetics are expected to exhibit enhanced binding affinity and reduced susceptibility to enzymatic degradation, thereby improving therapeutic efficacy.

The piperidine ring is another critical feature of this compound, known for its ability to enhance oral bioavailability and metabolic stability. Piperidine-based scaffolds have been widely employed in the development of central nervous system (CNS) drugs due to their favorable pharmacokinetic properties. The combination of a piperidine ring with a cyclobutanecarbonyl group provides a unique structural framework that could be exploited for designing novel therapeutics targeting neurological disorders.

Recent advancements in solid-phase peptide synthesis (SPPS) have enabled the efficient preparation of complex peptidomimetics, including those featuring protected amino groups like the methoxycarbonyl group in this compound. The Moc-amino group not only protects the amino functionality during synthetic steps but also allows for selective deprotection under mild acidic conditions, facilitating its integration into larger peptide or protein-based drug candidates.

The potential applications of (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid extend beyond traditional small-molecule drug development. Its unique structural features make it an attractive candidate for use in biologics and biopharmaceuticals, where peptidomimetic motifs are increasingly being employed to improve protein half-life and reduce immunogenicity. Such applications are particularly relevant in the treatment of chronic diseases where long-term therapeutic efficacy is paramount.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, are often employed to construct the complex molecular framework efficiently. These methodologies not only enhance the scalability of production but also allow for precise control over stereochemistry, which is critical for biological activity.

The role of computational chemistry and molecular modeling has become increasingly prominent in the design and optimization of pharmaceutical compounds like (3S)-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpiperidine-3-carboxylic acid. By leveraging computational tools, researchers can predict binding interactions, assess metabolic stability, and optimize pharmacokinetic profiles before embarking on costly experimental trials. This approach accelerates the drug discovery process and increases the likelihood of success in developing novel therapeutics.

In conclusion, (3S)-1-1-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclobutanecarbonylpiperidine - 3 - carboxylic acid (CAS No. 2171234 - 16 - 3) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted applications. Its unique combination of structural features makes it a promising candidate for further exploration in drug discovery and development, particularly in areas such as peptidomimetics, CNS therapeutics, and biologics. As research continues to uncover new methodologies and applications, compounds like this are poised to play a crucial role in shaping the future of medicine.